1,2,2-Trimethylcyclopropan-1-amine hydrochloride
Overview
Description
1,2,2-Trimethylcyclopropan-1-amine hydrochloride is a chemical compound with the formula C6H14ClN . It is commonly known as TMC. The compound appears as a powder .
Molecular Structure Analysis
The molecular weight of 1,2,2-Trimethylcyclopropan-1-amine hydrochloride is 135.64 . The InChI code for this compound is 1S/C6H13N.ClH/c1-5(2)4-6(5,3)7;/h4,7H2,1-3H3;1H .Physical And Chemical Properties Analysis
1,2,2-Trimethylcyclopropan-1-amine hydrochloride is a powder . It is stored at room temperature . .Scientific Research Applications
Synthesis and Reactivity
Synthesis of Twisted Amides : A study details the synthesis, properties, and reactions of a complex twisted amide, showing the basic and nucleophilic nature of the amino group attached to a carbonyl carbon, which suggests potential in creating similar compounds with "1,2,2-Trimethylcyclopropan-1-amine hydrochloride" (Kirby, Komarov, & Feeder, 2001).
Cyclopropyl Amines Synthesis : The formation of cyclopropyl amines through the reaction of enamines with Et3Al and CH2I2 is demonstrated, presenting a method that could potentially utilize "1,2,2-Trimethylcyclopropan-1-amine hydrochloride" as a starting material or intermediate (Kadikova et al., 2015).
Cyclopropylation Methodologies : Research into the development of cyclopropylamine and cyclopropanol synthesis showcases the utility of certain reagents and conditions that could be relevant for working with "1,2,2-Trimethylcyclopropan-1-amine hydrochloride" (Wipf, Kendall, & Stephenson, 2003).
Applications in Biological Systems
Enantioselective Synthesis : The CuH-catalyzed hydroamination for synthesizing polysubstituted aminocyclopropanes demonstrates the importance of stereoselective synthesis in creating biologically active compounds, highlighting potential applications in drug discovery (Feng, Hao, Liu, & Buchwald, 2019).
Anti-influenza Virus Activity : A study on the synthesis and evaluation of novel tricyclic compounds with unique amine moieties for anti-influenza virus activity illustrates the potential therapeutic applications of cyclopropylamine derivatives, suggesting an area where "1,2,2-Trimethylcyclopropan-1-amine hydrochloride" could contribute (Oka et al., 2001).
Safety And Hazards
properties
IUPAC Name |
1,2,2-trimethylcyclopropan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13N.ClH/c1-5(2)4-6(5,3)7;/h4,7H2,1-3H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BHNIOZOVIXSLNA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC1(C)N)C.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
135.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2,2-Trimethylcyclopropan-1-amine hydrochloride | |
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